Cas no 133039-82-4 (4-Pyrimidinethiol (9CI))

• Product Name: 4-Pyrimidinethiol (9CI)
• CAS No: 133039-82-4
• MF: C₄H₄N₂S
• MW: 112.152958869934
• CID: 899383
• Update Time: 2025-04-19

4-Pyrimidinethiol (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinethiol (9CI)
• 4-Pyridiminethiol
• 4-iMino-3,4-dihydropyridine-2-thiol

• Inchi： 1S/C4H4N2S/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7)
• InChI Key： MGAXHFMCFLLMNG-UHFFFAOYSA-N
• SMILES： C1(S)=NC=NC=C1

Computed Properties

• Exact Mass: 112.01000

Experimental Properties

• PSA: 64.58000
• LogP: 0.76530